Cas no 1804202-33-2 (2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride)

• Product Name: 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride
• CAS No: 1804202-33-2
• MF: C₁₀H₇BrCl₂O₂
• MW: 309.971380472183
• CID: 4971507
• Update Time: 2025-05-21

2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride

• Inchi： 1S/C10H7BrCl2O2/c1-5(14)9(12)6-2-3-8(11)7(4-6)10(13)15/h2-4,9H,1H3
• InChI Key： HKSCYSGLMQKPKU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1C(=O)Cl)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 270
• XLogP3: 3.5
• Topological Polar Surface Area: 34.1

Additional information on 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride

Professional Introduction to Compound with CAS No. 1804202-33-2 and Product Name: 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride

2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride (CAS No. 1804202-33-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology due to its versatile structural features and potential applications. This compound, characterized by a brominated benzene ring substituent and an acyl chloride functional group, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both bromine and chlorine atoms in its molecular structure enhances its reactivity, making it a preferred choice for researchers exploring novel drug candidates and biochemical probes.

The bromine atom at the 2-position of the benzene ring introduces a site for further functionalization, enabling the attachment of diverse pharmacophores through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This feature is particularly useful in constructing complex heterocyclic frameworks, which are prevalent in modern medicinal chemistry. Concurrently, the 1-chloro-2-oxopropyl side chain attached to the benzoyl chloride moiety provides an electrophilic site for nucleophilic substitution reactions, facilitating the introduction of various functional groups into the molecule. Such structural versatility makes 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride a cornerstone in the development of targeted therapeutics.

In recent years, there has been a surge in research focusing on the development of small-molecule inhibitors targeting post-translational modifications (PTMs), which play crucial roles in regulating cellular processes. The acyl chloride functionality in 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride allows for the facile introduction of acetyl groups into proteins, mimicking or inhibiting enzymatic modifications such as acetylation. This has opened new avenues in studying protein function and disease mechanisms. For instance, researchers have utilized this compound to develop inhibitors of histone deacetylases (HDACs), which are implicated in cancer and neurodegenerative diseases. The ability to precisely modify protein surfaces with acetyl groups using this intermediate has provided novel insights into epigenetic regulation.

Moreover, the brominated benzene ring has been extensively explored in medicinal chemistry for its role in modulating binding affinity and selectivity. The electron-withdrawing nature of bromine enhances the reactivity of adjacent positions, allowing for further derivatization into more complex structures. This property is particularly advantageous in designing ligands for receptors such as G-protein coupled receptors (GPCRs) and ion channels, where subtle structural modifications can significantly alter pharmacological activity. Recent studies have demonstrated that compounds derived from 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride exhibit promising binding interactions with these targets, paving the way for new therapeutic strategies.

The 1-chloro-2-oxopropyl side chain also contributes to the compound's utility in synthetic chemistry by enabling diverse chemical transformations. For example, it can undergo nucleophilic addition reactions with amines or alcohols to form amides or esters, respectively. These derivatives have been explored as intermediates in peptidomimetics and enzyme inhibitors. A notable application is its use in generating protease inhibitors, where the acyl chloride group facilitates covalent bond formation with catalytic residues in enzymes such as caspases or matrix metalloproteinases (MMPs). Such inhibitors are crucial in treating inflammatory diseases and cancer by disrupting pathological enzymatic cascades.

Advances in computational chemistry have further enhanced the utility of 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride by enabling high-throughput virtual screening (HTVS). Molecular docking studies have identified novel scaffolds derived from this compound that interact with biological targets with high affinity and selectivity. These virtual approaches have accelerated drug discovery pipelines by rapidly filtering out non-promising candidates before experimental validation. For instance, researchers have employed HTVS to screen libraries derived from CAS No. 1804202-33-2 against bacterial enzymes involved in antibiotic resistance pathways, leading to the identification of lead compounds with potent antibacterial activity.

The synthesis of 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride itself is an intricate process that requires precise control over reaction conditions to ensure high yield and purity. Modern synthetic methodologies employ transition metal catalysis to facilitate key transformations efficiently. Palladium-catalyzed cross-coupling reactions are particularly useful for introducing substituents at specific positions on the benzene ring without affecting other functional groups. Additionally, organometallic reagents such as Grignard or organolithium compounds can be employed to extend the molecular framework from this core structure into more complex derivatives.

In conclusion, CAS No. 1804202-33-2, specifically referred to as 2-Bromo-5-(1-chloro-2-oxopropyl)benzoyl chloride, represents a pivotal compound in contemporary pharmaceutical research due to its multifaceted structural features and synthetic potential. Its applications span across drug discovery, protein modification studies, and development of enzyme inhibitors, underscoring its importance in addressing various therapeutic challenges. As research continues to evolve, this compound will undoubtedly remain at forefront of innovation, driving advancements that could revolutionize medicine and biotechnology.